Cas no 1519334-21-4 (1-(3-methylpyridin-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(3-methylpyridin-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 1519334-21-4
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5966233
• PubChem ID: 96875431
• Update Time: 2025-10-24

1-(3-methylpyridin-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-(3-methyl-2-pyridinyl)-
• 1-(3-methylpyridin-2-yl)cyclohexane-1-carboxylic acid
• 1519334-21-4
• EN300-1856935

• Inchi： 1S/C13H17NO2/c1-10-6-5-9-14-11(10)13(12(15)16)7-3-2-4-8-13/h5-6,9H,2-4,7-8H2,1H3,(H,15,16)
• InChI Key： LPXDFNQNLDENED-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=C2C)(C(O)=O)CCCCC1

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 392.5±30.0 °C(Predicted)
• pka: 3.52±0.20(Predicted)

Additional information on 1-(3-methylpyridin-2-yl)cyclohexane-1-carboxylic acid

1-(3-methylpyridin-2-yl)cyclohexane-1-carboxylic acid (CAS No. 1519334-21-4)

The compound 1-(3-methylpyridin-2-yl)cyclohexane-1-carboxylic acid, identified by the CAS number 1519334-21-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science. Recent studies have highlighted its role in various biochemical pathways, making it a subject of interest for researchers worldwide.

The molecular structure of 1-(3-methylpyridin-2-yl)cyclohexane-1-carboxylic acid consists of a cyclohexane ring fused with a carboxylic acid group and a 3-methylpyridine moiety. This combination imparts the molecule with both hydrophobic and hydrophilic properties, which are crucial for its interactions within biological systems. The cyclohexane ring provides structural rigidity, while the pyridine group introduces aromaticity and potential sites for hydrogen bonding. These characteristics make the compound versatile in terms of functionalization and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(3-methylpyridin-2-yl)cyclohexane-1-carboxylic acid. Researchers have developed novel methodologies to optimize the reaction conditions, thereby improving the yield and purity of the compound. For instance, the use of transition metal catalysts has been reported to facilitate the coupling reactions involved in its synthesis. These improvements have made the compound more accessible for large-scale production and subsequent studies.

In terms of applications, 1-(3-methylpyridin-2-yl)cyclohexane-1-carboxylic acid has shown promise in the field of pharmacology. Preclinical studies have demonstrated its potential as a modulator of certain enzyme activities, which could be beneficial in treating various diseases. Additionally, the compound has been explored as a building block for constructing more complex molecules with enhanced bioactivity. Its ability to form stable complexes with metal ions has also been leveraged in designing new materials for catalysis and sensing applications.

The pharmacokinetic properties of 1-(3-methylpyridin-2-yl)cyclohexane-1-carboxylic acid have been extensively studied to evaluate its suitability as a drug candidate. Research indicates that the compound exhibits moderate solubility in aqueous solutions, which is favorable for absorption in biological systems. Furthermore, its metabolic stability has been assessed, revealing that it undergoes limited transformation under physiological conditions, thereby reducing the risk of adverse effects.

In conclusion, 1-(3-methylpyridin-2-yl)cyclohexane-1-carboxylic acid (CAS No. 1519334-21-4) is a multifaceted compound with significant potential in various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for future research and development efforts.